{[5-(2-chlorophenyl)-2-furyl]methyl}methylamine hydrochloride

• IUPAC Name: 1-[5-(2-chlorophenyl)furan-2-yl]-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C12H12ClNO.ClH/c1-14-8-9-6-7-12(15-9)10-4-2-3-5-11(10)13;/h2-7,14H,8H2,1H3;1H
• InChI Key: CWIIWEKBJAPSCP-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=C(O1)C2=CC=CC=C2Cl.Cl
• Molecular Formula: C12H13Cl2NO
• Molecular Weight: 258.14 g/mol

Description

{[5-(2-chlorophenyl)-2-furyl]methyl}methylamine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a derivative of furan and belongs to the class of organic compounds known as aryl-alkylamines. The synthesis of this compound is complex, and it requires a specific set of conditions to produce it in high yields.

Scientific Research Applications

Protein and Cell Membrane Iodinations

This chemical's analogs have been utilized in protein and cell membrane iodinations. Such applications demonstrate minimal damage to proteins and living cells, making them suitable for delicate biochemical processes (Fraker & Speck, 1978).

Heterocyclic Analogs of Amphetamine

Research has synthesized a series of heterocyclic analogs of amphetamine, incorporating various substituents, including the furyl group. These compounds have been evaluated for their potential biological effects, such as blood pressure-lowering effects and antimicrobial activities (Foye & Tovivich, 1979).

Photochemical Synthesis

A study on the photochemical route for synthesizing some benzopyronospiropyrans from 2-furyl-3cycloalkenyloxybenzopyrones is reported. This highlights the application of furyl-containing compounds in the synthesis of materials with potential uses in digital storage technology and as antiphlogistic agents (Gupta et al., 2005).

Antiplatelet Agents

In the search for potential antiplatelet agents, specific furyl-containing compounds have been identified as lead compounds. This includes the synthesis and evaluation of their biological activities, indicating the relevance of such structures in medicinal chemistry (湯先佑, 2006).

Reactions with Secondary Amines

The reactions of furyl-containing compounds with secondary amines, leading to decyclization and yielding products with potential applications in organic synthesis and pharmaceutical development, are documented (Akbutina et al., 2002).

Catalyst Precursors for Polymer Formation

Furyl-containing compounds have been utilized as catalyst precursors in the formation of elastomeric polypropylene, demonstrating the critical role of these compounds in polymer chemistry (Dreier et al., 2000).